molecular formula C19H20N2O4 B2969502 N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide CAS No. 922128-17-4

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide

Cat. No. B2969502
CAS RN: 922128-17-4
M. Wt: 340.379
InChI Key: KUBOQRVSDSVNIO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C19H20N2O4 and its molecular weight is 340.379. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

  • Fungicidal Activity :

    • Design and Synthesis: A study by Yang et al. (2017) detailed the design, synthesis, and evaluation of (E)-5-(methoxyimino)-3,5-dihydrobenzo[e][1,2]oxazepin-4(1H)-one analogs, demonstrating moderate to high fungicidal activities against various phytopathogenic fungi. This suggests potential applications in crop protection (Yang et al., 2017).
  • Antimicrobial Properties :

    • Synthesis and Screening: Desai et al. (2013) synthesized and screened a series of benzamide derivatives for antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. This indicates their potential use in treating microbial diseases (Desai et al., 2013).
  • Inhibitors for Neurotransmitter Uptake :

    • Synthesis and Pharmacology: Falch et al. (1999) investigated the synthesis and effects of certain benzisoxazole derivatives on GABA uptake mechanisms. This research has implications for neurological studies and potential therapeutic applications (Falch et al., 1999).
  • Antiproliferative Effects on Cancer Cells :

    • Conformationally Rigid Analogs: Kim et al. (2011) reported on the synthesis of phenyl-6,8-dihydropyrazolo[3,4-b][1,4]diazepin-7(1H)-one derivatives and their antiproliferative activities on cancer cell lines, indicating potential applications in cancer treatment (Kim et al., 2011).
  • Serotonin-3 Receptor Antagonists :

    • Structure-Activity Relationships: Harada et al. (1995) explored the relationship between the structure of benzamide derivatives and their efficacy as serotonin-3 (5-HT3) receptor antagonists, which could have implications for neurological and psychological therapies (Harada et al., 1995).
  • Imaging of Cerebral β-Amyloid Plaques :

    • PET Probes for Alzheimer’s Disease: Cui et al. (2012) synthesized radiofluoro-pegylated phenylbenzoxazole derivatives for potential use as PET probes in imaging cerebral β-amyloid plaques in Alzheimer's disease (Cui et al., 2012).
  • Antitumor Activities :

    • Natural Compound Derivatives: Wu et al. (2006) isolated new dihydrodibenzoxepins from Bulbophyllum kwangtungense with demonstrated anti-tumor activities against human tumor cell lines (Wu et al., 2006).

properties

IUPAC Name

N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)-4-methoxybenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H20N2O4/c1-3-21-10-11-25-17-9-6-14(12-16(17)19(21)23)20-18(22)13-4-7-15(24-2)8-5-13/h4-9,12H,3,10-11H2,1-2H3,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KUBOQRVSDSVNIO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1CCOC2=C(C1=O)C=C(C=C2)NC(=O)C3=CC=C(C=C3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

340.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.